(2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide

• Molecular Formula: C20H23BrN4O4
• Molecular Weight: 463.3 g/mol
• IUPAC Name: N-(2-bromo-4,5-dimethylphenyl)-2-[4-[(E)-(carbamoylhydrazinylidene)methyl]-2-ethoxyphenoxy]acetamide
• InChI: InChI=1S/C20H23BrN4O4/c1-4-28-18-9-14(10-23-25-20(22)27)5-6-17(18)29-11-19(26)24-16-8-13(3)12(2)7-15(16)21/h5-10H,4,11H2,1-3H3,(H,24,26)(H3,22,25,27)/b23-10+
• InChI Key: KQNYWHOLHPYYIN-AUEPDCJTSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)N)OCC(=O)NC2=C(C=C(C(=C2)C)C)Br
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)N)OCC(=O)NC2=C(C=C(C(=C2)C)C)Br

Description

(2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including cancer treatment, drug delivery, and bioimaging. In

Scientific Research Applications

((2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide has been studied extensively for its potential applications in scientific research. One of the most promising applications of this compound is in cancer treatment. Studies have shown that (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide can selectively target cancer cells and induce cell death, making it a potential candidate for cancer therapy.
Another area of research where (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide has shown promise is in drug delivery. This compound can be used as a carrier for various drugs, allowing for targeted drug delivery to specific cells or tissues. In addition, (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide has potential applications in bioimaging, as it can be used as a fluorescent probe for imaging cells and tissues.

Mechanism of Action

The mechanism of action of ((2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide involves the inhibition of specific enzymes and pathways that are essential for cancer cell survival. This compound can selectively target cancer cells and induce cell death by inhibiting the activity of specific enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide can induce cell death in cancer cells while having minimal effects on healthy cells. This compound can also inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide is its ability to selectively target cancer cells, making it a potential candidate for cancer therapy. However, there are also limitations to using this compound in lab experiments, such as the need for specific conditions and equipment to ensure high yield and purity of the final product.

Future Directions

There are many potential future directions for research on ((2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide. One area of research that holds promise is the use of this compound in combination with other cancer therapies to enhance their efficacy. In addition, further studies are needed to explore the potential applications of (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide in drug delivery and bioimaging. Overall, (this compound)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide holds great promise for scientific research and has the potential to make significant contributions to various fields of study.

Synthesis Methods

The synthesis of ((2E)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide)-2-(4-{2-[(2-bromo-4,5-dimethylphenyl)amino]-2-oxoethoxy}-3-ethoxybenzylidene)hydrazinecarboxamide involves the reaction of 2-(4-(2-bromo-4,5-dimethylphenylamino)-2-oxoethoxy)-3-ethoxybenzaldehyde with hydrazinecarboxamide. The reaction is carried out in the presence of a catalyst and under specific conditions to ensure high yield and purity of the final product.